Cas no 736913-57-8 (3-(1-aminoethyl)benzene-1-sulfonamide)

• Product Name: 3-(1-aminoethyl)benzene-1-sulfonamide
• CAS No: 736913-57-8
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD07366338
• CID: 559770
• PubChem ID: 4962826
• Update Time: 2025-07-18

3-(1-aminoethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-(1-aminoethyl)-
• 3-(1-Aminoethyl)benzenesulfonamide
• BENZENESULFONAMIDE, 3-(1-AMINOETHYL)- (9CI)
• 3-(1-aminoethyl)benzene-1-sulfonamide
• AC1NLR7D
• AC1Q2B7D
• AG-G-91759
• CTK5D8487
• SureCN4631093
• KQYBOYXTCLYWST-UHFFFAOYSA-N
• AKOS009017414
• SB77589
• MFCD07366338
• DTXSID00407171
• SCHEMBL4631093
• 736913-57-8
• Benzenesulfonamide,3-(1-aminoethyl)-(9ci)
• BS-13828
• EN300-33402
• F77301
• AB01328344-02
• NCGC00335337-01
• DB-347363

• MDL： MFCD07366338
• Inchi： 1S/C8H12N2O2S/c1-6(9)7-3-2-4-8(5-7)13(10,11)12/h2-6H,9H2,1H3,(H2,10,11,12)
• InChI Key： KQYBOYXTCLYWST-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)C(C)N)(N)(=O)=O

Computed Properties

• Exact Mass: 200.06200
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• PSA: 94.56000
• LogP: 2.83510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(1-aminoethyl)benzene-1-sulfonamide

Introduction to 3-(1-aminoethyl)benzene-1-sulfonamide (CAS No. 736913-57-8) in Modern Chemical and Pharmaceutical Research

3-(1-aminoethyl)benzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 736913-57-8, is a significant compound in the realm of chemical and pharmaceutical research. This sulfonamide derivative has garnered attention due to its unique structural properties and potential applications in drug development, particularly in addressing various biological targets. The compound’s molecular structure, featuring a benzene ring substituted with a sulfonamide group and an aminoethyl side chain, imparts distinct chemical reactivity and functional versatility, making it a valuable candidate for further exploration.

The sulfonamide moiety, a well-known pharmacophore in medicinal chemistry, is renowned for its ability to interact with biological targets such as enzymes and receptors. In the case of 3-(1-aminoethyl)benzene-1-sulfonamide, the presence of the aminoethyl group enhances its solubility and bioavailability, which are critical factors in drug design. This feature allows the compound to penetrate biological membranes more effectively, thereby increasing its potential therapeutic efficacy. The benzene ring further contributes to the molecule’s stability and reactivity, enabling diverse chemical modifications that can be tailored for specific applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(1-aminoethyl)benzene-1-sulfonamide and biological targets. These studies have revealed that the compound exhibits promising binding affinities with certain enzymes involved in inflammatory pathways. For instance, preliminary computational studies suggest that it may interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation and pain. This interaction could potentially lead to the development of novel anti-inflammatory agents with improved selectivity and reduced side effects compared to existing therapies.

In addition to its anti-inflammatory potential, 3-(1-aminoethyl)benzene-1-sulfonamide has shown promise in other therapeutic areas. Researchers have explored its efficacy as a modulator of bacterial biofilm formation, a critical factor in antibiotic resistance. The sulfonamide group is known to disrupt bacterial cell wall synthesis, making it an effective component in combating resistant strains. Furthermore, the aminoethyl side chain may enhance penetration into biofilm matrices, improving the compound’s ability to target bacterial communities embedded within these structures. Such findings highlight the compound’s versatility and its potential as a multifunctional therapeutic agent.

The synthesis of 3-(1-aminoethyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic amination and sulfonation reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only improve the scalability of production but also enhance the overall quality of the final product. The growing interest in green chemistry has also influenced synthetic approaches, with researchers exploring solvent-free reactions and catalytic systems that minimize environmental impact while maintaining high reaction efficiency.

Preclinical studies have begun to elucidate the pharmacokinetic properties of 3-(1-aminoethyl)benzene-1-sulfonamide, providing insights into its absorption, distribution, metabolism, and excretion (ADME). These studies indicate that the compound exhibits moderate oral bioavailability and prolonged half-life, suggesting its suitability for once-daily dosing regimens. Additionally, preliminary toxicological assessments have demonstrated low toxicity at therapeutic doses, reinforcing its safety profile for further clinical development. Such findings are crucial for advancing towards human trials and evaluating its clinical relevance.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel drug candidates like 3-(1-aminoethyl)benzene-1-sulfonamide. By leveraging large datasets of chemical structures and biological activity profiles, these algorithms can predict potential interactions between compounds and disease targets with remarkable accuracy. This approach has enabled researchers to prioritize promising candidates for experimental validation more efficiently than traditional methods alone. As computational power continues to grow, machine learning will play an increasingly pivotal role in optimizing drug design processes.

The future prospects for 3-(1-aminoethyl)benzene-1-sulfonamide are promising, with ongoing research aimed at expanding its therapeutic applications beyond inflammation and bacterial infections. Investigations into its potential as an anticancer agent are underway, focusing on its ability to inhibit key enzymes involved in tumor growth and metastasis. Additionally, studies exploring its neuroprotective properties have emerged, suggesting that it may offer benefits in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. These diverse applications underscore the compound’s broad utility across multiple therapeutic domains.

In conclusion,3-(1-aminoethyl)benzene-1-sulfonamide (CAS No. 736913-57-8) represents a compelling candidate for modern pharmaceutical research due to its unique structural features and multifaceted biological activities. Its sulfonamide core provides a robust pharmacophoric scaffold for targeting various disease mechanisms, while its aminoethyl side chain enhances solubility and bioavailability. With advancements in synthetic chemistry、computational modeling、and machine learning，the development of this compound holds significant promise for addressing unmet medical needs in inflammation、infection、cancer，and neurodegenerative disorders。As research progresses，it is anticipated that 3-(1-aminoethyl)benzene-1-sulfonamide will continue to emerge as a valuable asset in the pharmaceutical landscape，driving innovation and improving patient outcomes.